Cas no 2172233-93-9 ({6-methoxy-3-oxabicyclo3.2.0heptan-6-yl}methanamine)

• Product Name: {6-methoxy-3-oxabicyclo3.2.0heptan-6-yl}methanamine
• CAS No: 2172233-93-9
• MF: C₈H₁₅NO₂
• MW: 157.210202455521
• CID: 6307239
• PubChem ID: 165522363
• Update Time: 2025-10-21

{6-methoxy-3-oxabicyclo3.2.0heptan-6-yl}methanamine Chemical and Physical Properties

Names and Identifiers

• {6-methoxy-3-oxabicyclo3.2.0heptan-6-yl}methanamine
• EN300-1294088
• {6-methoxy-3-oxabicyclo[3.2.0]heptan-6-yl}methanamine
• 2172233-93-9

• Inchi： 1S/C8H15NO2/c1-10-8(5-9)2-6-3-11-4-7(6)8/h6-7H,2-5,9H2,1H3
• InChI Key： LPKZIMCLPZNFPC-UHFFFAOYSA-N
• SMILES： O1CC2CC(CN)(C2C1)OC

Computed Properties

• Exact Mass: 157.110278721g/mol
• Monoisotopic Mass: 157.110278721g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 162
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.7
• Topological Polar Surface Area: 44.5Ų

Additional information on {6-methoxy-3-oxabicyclo3.2.0heptan-6-yl}methanamine

Comprehensive Overview of {6-methoxy-3-oxabicyclo[3.2.0]heptan-6-yl}methanamine (CAS No. 2172233-93-9)

The compound {6-methoxy-3-oxabicyclo[3.2.0]heptan-6-yl}methanamine (CAS No. 2172233-93-9) is a structurally unique bicyclic amine derivative that has garnered significant attention in pharmaceutical and chemical research. Its molecular framework, featuring a 3-oxabicyclo[3.2.0]heptane core, positions it as a promising candidate for drug discovery, particularly in the development of novel therapeutics targeting neurological and metabolic disorders. Researchers are increasingly exploring its potential as a bioactive scaffold due to its ability to modulate key biological pathways.

In recent years, the demand for small-molecule modulators with high selectivity and low toxicity has surged, driven by advancements in precision medicine. {6-methoxy-3-oxabicyclo[3.2.0]heptan-6-yl}methanamine aligns with this trend, as its methoxy-substituted bicyclic structure offers a balance of lipophilicity and solubility, critical for optimizing pharmacokinetic properties. This has led to its inclusion in high-throughput screening libraries, where it is evaluated for interactions with G-protein-coupled receptors (GPCRs) and ion channels—two of the most targeted protein families in modern drug development.

From a synthetic chemistry perspective, the preparation of CAS No. 2172233-93-9 involves innovative strategies to construct its oxygen-bridged bicyclic system. Recent publications highlight the use of asymmetric catalysis and ring-closing metathesis to achieve high enantiomeric purity, a critical factor for its biological efficacy. These methodologies not only improve yield but also reduce environmental impact, addressing the growing emphasis on green chemistry in industrial applications.

The compound’s potential extends beyond therapeutics. In material science, its rigid bicyclic architecture has been explored as a building block for supramolecular assemblies and polymeric networks. Such applications leverage its ability to impart thermal stability and mechanical strength, making it relevant for next-generation coatings and adhesives. This interdisciplinary appeal underscores its versatility and aligns with the broader shift toward multifunctional chemicals in research and development.

Despite its promise, challenges remain in scaling up the synthesis of {6-methoxy-3-oxabicyclo[3.2.0]heptan-6-yl}methanamine. Current efforts focus on optimizing catalytic efficiency and cost-effective precursors, topics frequently searched in academic and industrial forums. Additionally, computational studies using AI-driven molecular modeling are being employed to predict its off-target effects, a hot topic in drug safety discussions. These efforts aim to bridge the gap between laboratory-scale synthesis and commercial viability.

In conclusion, CAS No. 2172233-93-9 represents a compelling case study in the convergence of synthetic chemistry, pharmacology, and materials science. Its structural novelty and diverse applicability make it a subject of ongoing investigation, with future research likely to uncover further innovations. As the scientific community continues to prioritize sustainable and targeted solutions, this compound is poised to play a pivotal role in shaping next-generation technologies.